(E)-N-(2-Amino-3-nitrophenyl)-2-(4-methylphenyl)ethenesulfonamide

• IUPAC Name: (E)-N-(2-amino-3-nitrophenyl)-2-(4-methylphenyl)ethenesulfonamide
• InChI: InChI=1S/C15H15N3O4S/c1-11-5-7-12(8-6-11)9-10-23(21,22)17-13-3-2-4-14(15(13)16)18(19)20/h2-10,17H,16H2,1H3/b10-9+
• InChI Key: DXWSGRTUXDISSC-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NC2=C(C(=CC=C2)[N+](=O)[O-])N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=C(C(=CC=C2)[N+](=O)[O-])N
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

(E)-N-(2-Amino-3-nitrophenyl)-2-(4-methylphenyl)ethenesulfonamide, also known as ANTS, is a chemical compound that has been widely used in scientific research. ANTS belongs to the class of sulfonamide compounds and is commonly used as a fluorescent probe to measure enzymatic activity and to study protein-protein interactions.

Scientific Research Applications

• Endothelin Antagonists : Sulfonamides, including biphenylsulfonamides, have been identified as novel series of endothelin-A (ETA) selective antagonists. These compounds show promising results in inhibiting the pressor effect caused by ET-1 infusion in rats, indicating potential applications in cardiovascular diseases (Murugesan et al., 1998).

• Structural and Electronic Characterization : Research involving sulfonamide molecules, such as N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide, focuses on understanding their structural and electronic properties. These studies provide insights into the molecular behavior of sulfonamides, which can be crucial for their applications in various fields (Murthy et al., 2018).

• Anticancer Agents : Certain (E)-N-aryl-2-arylethenesulfonamides exhibit potent anticancer activity. They have shown effectiveness against a wide spectrum of cancer cell lines, including drug-resistant ones. These compounds disrupt microtubule formation and arrest cells in the mitotic phase, suggesting their potential as therapeutic agents in cancer treatment (Reddy et al., 2013).

• Molecular Electronic Devices : Sulfonamide compounds containing a nitroamine redox center have been used in molecular electronic devices. These devices demonstrate significant on-off peak-to-valley ratios and negative differential resistance, which are key properties for applications in nanoelectronics and molecular computing (Chen et al., 1999).

• Necrosis Signaling Inhibition : Research on compounds like necrosulfonamide, related to sulfonamides, shows that they specifically block necrosis downstream of RIP3 activation. These findings are important in understanding necrosis signaling, which has implications in disease treatment and therapeutic strategies (Sun et al., 2012).